Cas no 128094-82-6 (methyl thiane-4-carboxylate)

• Product Name: methyl thiane-4-carboxylate
• CAS No: 128094-82-6
• MF: C₇H₁₂O₂S
• MW: 160.233981132507
• MDL: MFCD09879923
• CID: 897710
• PubChem ID: 22985985
• Update Time: 2025-05-20

methyl thiane-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl tetrahydrothiopyran-4-carboxylate
• 2H-Thiopyran-4-carboxylicacid,tetrahydro-,methylester(9CI)
• METHYL TETRAHYDRO-2H-THIOPYRAN-4-CARBOXYLATE
• methyl thiane-4-carboxylate
• Methyl Pentamethylenesulfide-4-carboxylate
• methyl tetrahydro-2H-thiopyrane-4-carboxylate
• tetrahydro-thiopyran-4-carboxylic acid methyl ester
• DTXSID70629328
• 128094-82-6
• 2H-THIOPYRAN-4-CARBOXYLIC ACID, TETRAHYDRO-, METHYL ESTER
• MFCD09879923
• Methyl tetrahydrothiopyran-4-carboxylate,97%
• AS-40144
• SY019841
• PB17687
• Z1190142949
• Methyltetrahydro-2H-thiopyran-4-carboxylate
• EN300-127864
• W-205292
• OCBOIQWPCVXVKT-UHFFFAOYSA-N
• DB-062627
• SCHEMBL28711
• AKOS006282356
• CS-0048885

• MDL： MFCD09879923
• Inchi： 1S/C7H12O2S/c1-9-7(8)6-2-4-10-5-3-6/h6H,2-5H2,1H3
• InChI Key： OCBOIQWPCVXVKT-UHFFFAOYSA-N
• SMILES： S1CCC(C(=O)OC)CC1

Computed Properties

• Exact Mass: 160.05600
• Monoisotopic Mass: 160.05580079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 51.6Ų

Experimental Properties

• Boiling Point: 225.7±33.0℃ at 760 mmHg
• PSA: 51.60000
• LogP: 1.30260

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thianes

Additional information on methyl thiane-4-carboxylate

Methyl Thiane-4-carboxylate (CAS No. 128094-82-6): An Overview of Its Properties, Applications, and Recent Research

Methyl thiane-4-carboxylate (CAS No. 128094-82-6) is a unique organic compound that has garnered significant attention in the fields of chemistry, pharmaceuticals, and materials science. This compound, characterized by its thiane ring and carboxylate ester functionality, exhibits a range of interesting properties that make it a valuable component in various applications. This article provides a comprehensive overview of methyl thiane-4-carboxylate, including its chemical structure, physical and chemical properties, synthesis methods, and recent research developments.

Chemical Structure and Properties

Methyl thiane-4-carboxylate is a cyclic ether with a five-membered ring containing a sulfur atom (thiane) and a carboxylate ester group attached to one of the carbon atoms. The molecular formula of methyl thiane-4-carboxylate is C₅H₉O₂S, and its molecular weight is approximately 135.19 g/mol. The compound is typically a colorless liquid at room temperature and has a characteristic odor. It is soluble in common organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water.

The thiane ring in methyl thiane-4-carboxylate imparts unique chemical stability and reactivity to the molecule. The presence of the carboxylate ester group allows for various chemical transformations, making it a versatile intermediate in synthetic chemistry. The compound's physical properties, such as its boiling point (approximately 160°C) and melting point (approximately -30°C), are important considerations for its handling and storage.

Synthesis Methods

The synthesis of methyl thiane-4-carboxylate can be achieved through several methods, each with its own advantages and limitations. One common approach involves the reaction of 4-bromothiophene with methyl acrylate in the presence of a palladium catalyst. This method, known as the Suzuki coupling reaction, is widely used due to its high yield and mild reaction conditions. Another method involves the ring-opening polymerization of cyclic sulfides followed by esterification to form the desired product.

A more recent and environmentally friendly approach involves the use of biocatalysts such as lipases to catalyze the esterification reaction between thiane-4-carboxylic acid and methanol. This method not only reduces the use of hazardous reagents but also improves the selectivity and yield of the reaction.

Applications in Pharmaceuticals and Materials Science

Methyl thiane-4-carboxylate has found applications in various fields due to its unique chemical properties. In pharmaceuticals, it serves as an important intermediate in the synthesis of drugs with diverse therapeutic effects. For example, it has been used in the development of antiviral agents and anti-inflammatory drugs due to its ability to modulate specific biological pathways.

In materials science, methyl thiane-4-carboxylate is used as a monomer or comonomer in the synthesis of polymers with tailored properties. These polymers find applications in coatings, adhesives, and biomedical devices due to their excellent mechanical strength, thermal stability, and biocompatibility.

Recent Research Developments

The scientific community continues to explore new applications and properties of methyl thiane-4-carboxylate. Recent studies have focused on its potential use in drug delivery systems. For instance, researchers at the University of California have developed a novel polymer based on methyl thiane-4-carboxylate that can encapsulate drugs and release them in a controlled manner. This technology has shown promise in improving the efficacy and safety of drug delivery for cancer treatment.

In another study published in the Journal of Medicinal Chemistry, scientists from Harvard University investigated the role of methyl thiane-4-carboxylate derivatives in modulating G protein-coupled receptors (GPCRs). These receptors are involved in numerous physiological processes and are important targets for drug discovery. The research demonstrated that certain derivatives of methyl thiane-4-carboxylate exhibit high affinity for specific GPCRs, making them potential lead compounds for developing new therapeutic agents.

Safety Considerations

While methyl thiane-4-carboxylate is generally considered safe for laboratory use when proper handling procedures are followed, it is important to be aware of potential hazards associated with its handling. The compound should be stored in tightly sealed containers away from heat sources and incompatible materials. Personal protective equipment such as gloves, goggles, and lab coats should be worn during handling to minimize exposure risks.

In conclusion, methyl thiane-4-carboxylate (CAS No. 128094-82-6) is a versatile organic compound with a wide range of applications in pharmaceuticals and materials science. Its unique chemical structure and properties make it an important intermediate in synthetic chemistry and a valuable component in various advanced materials. Ongoing research continues to uncover new possibilities for this compound, further expanding its potential impact on science and technology.